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Compound of Interest

Compound Name: Benzyl azetidin-3-ylcarbamate

Cat. No.: B1318673

An In-depth Technical Guide to Benzyl Azetidin-
3-ylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl azetidin-3-ylcarbamate is a heterocyclic organic compound that serves as a valuable
building block in medicinal chemistry. Its rigid four-membered azetidine core, coupled with the
versatile carbamate functional group, makes it an attractive scaffold for the design of novel
therapeutic agents. The azetidine moiety can impart desirable physicochemical properties to
drug candidates, such as improved solubility, metabolic stability, and three-dimensional
complexity, which can lead to enhanced biological activity and selectivity. This technical guide
provides a comprehensive overview of the structure, molecular weight, and synthetic and
analytical considerations for Benzyl azetidin-3-ylcarbamate.

Structure and Physicochemical Properties

Benzyl azetidin-3-ylcarbamate, in its hydrochloride salt form, is the most common
commercially available variant. The fundamental properties of this compound are summarized
in the table below.
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Property Value Reference(s)
benzyl N-(azetidin-3-

IUPAC Name _ [1](2]
yl)carbamate;hydrochloride

CAS Number 1203099-07-3 [11[3]

Molecular Formula

C11H14N20:2 - HCI

[1]

Molecular Weight 242.70 g/mol [1]
Appearance Solid [3]
Purity Typically 297% [3]

Storage Temperature

Refrigerator

[3]

SMILES

C1C(CN1)NC(=0)OCC2=CC=
CcC=C2.Cl

[1]

InChl Key

UWOOBFRZDNDUQB-
UHFFFAOYSA-N

[1]

Synthesis and Characterization

While a specific, detailed synthesis protocol for Benzyl azetidin-3-ylcarbamate is not

extensively documented in publicly available literature, a general synthetic approach can be

inferred from the preparation of analogous azetidine derivatives. The synthesis would likely

involve the protection of the 3-amino group of a suitable azetidine precursor with a

benzyloxycarbonyl (Cbz or Z) group.

General Synthetic Workflow

The logical flow for the synthesis and purification of Benzyl azetidin-3-ylcarbamate is

depicted in the following diagram.
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Synthesis

(Start: 3-Aminoazetidine derivative (precursorD

y

Geaction with Benzyl Chloroformate (Cbz-Cl) in the presence of a base)

:

Grude Benzyl azetidin-3-y|carbamate)

Purification

G\queous workup and extraction with an organic solvenD

l

Column Chromatography (Silica Gel)

:

Pure Benzyl azetidin-3-ylcarbamate

Salt Formation (optional)

y

Gormation of Hydrochloride SaID

Ginal Product: Benzyl azetidin-3-ylcarbamate HCD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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